Di[(methylcyclopentadienyl)molybdenum tricarbonyl]

• Molecular Formula: C18H14Mo2O6
• Molecular Weight: 518.2 g/mol
• InChI: InChI=1S/2C6H7.6CO.2Mo/c2*1-6-4-2-3-5-6;6*1-2;;/h2*2-5H,1H3
• InChI Key: WZMMGPKGGGIKLS-UHFFFAOYSA-N
• Canonical SMILES: C[C]1[CH][CH][CH][CH]1.C[C]1[CH][CH][CH][CH]1.[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[C-]#[O+].[Mo].[Mo]

Description

Di[(methylcyclopentadienyl)molybdenum tricarbonyl] is an inorganic compound with the molecular formula C18H14Mo2O6 and CAS number 33056-03-0 . This compound is characterized by its unique structure, which includes two molybdenum atoms each bonded to a methylcyclopentadienyl ligand and three carbonyl groups .

Preparation Methods

The synthesis of di[(methylcyclopentadienyl)molybdenum tricarbonyl] typically involves the reaction of molybdenum hexacarbonyl with methylcyclopentadiene in the presence of a reducing agent . The reaction is carried out under an inert atmosphere, usually nitrogen or argon, to prevent oxidation . The product is then purified through recrystallization or sublimation . Industrial production methods may involve similar synthetic routes but on a larger scale, with additional steps for purification and quality control .

Chemical Reactions Analysis

Di[(methylcyclopentadienyl)molybdenum tricarbonyl] undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state molybdenum compounds.

Reduction: It can be reduced to form lower oxidation state molybdenum species.

Substitution: The carbonyl ligands can be substituted with other ligands such as phosphines or amines. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and ligands like triphenylphosphine.

Scientific Research Applications

Di[(methylcyclopentadienyl)molybdenum tricarbonyl] has several applications in scientific research:

Chemistry: It is used as a catalyst in various organic reactions, including hydrogenation and polymerization.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential use in medicinal chemistry, particularly in the development of new drugs.

Industry: It is used in the production of fine chemicals and as a precursor for other molybdenum-containing compounds.

Mechanism of Action

The mechanism by which di[(methylcyclopentadienyl)molybdenum tricarbonyl] exerts its effects involves the coordination of the molybdenum center with various substrates . The carbonyl ligands can be displaced by other ligands, allowing the molybdenum center to participate in catalytic cycles . The specific molecular targets and pathways depend on the particular application and reaction conditions .

Comparison with Similar Compounds

Di[(methylcyclopentadienyl)molybdenum tricarbonyl] can be compared with other similar compounds such as:

Methylcyclopentadienyl manganese tricarbonyl: This compound is used as an antiknock agent in gasoline and has similar structural features but different applications.

Ferrocene: Another metallocene compound with iron as the central metal, used in various chemical applications.

Dicyclopentadiene: A related compound with different reactivity and applications.

Di[(methylcyclopentadienyl)molybdenum tricarbonyl] is unique due to its specific coordination environment and reactivity, making it valuable in both research and industrial applications .